Cas no 84347-17-1 (4-Quinazolinamine, N-butyl-2-chloro-N-(4-chlorobutyl)-)

4-Quinazolinamine, N-butyl-2-chloro-N-(4-chlorobutyl)- structure
84347-17-1 structure
Product Name:4-Quinazolinamine, N-butyl-2-chloro-N-(4-chlorobutyl)-
CAS No:84347-17-1
MF:C16H21Cl2N3
MW:326.264041662216
CID:667321
PubChem ID:12792698
Update Time:2025-04-19

4-Quinazolinamine, N-butyl-2-chloro-N-(4-chlorobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinazolinamine, N-butyl-2-chloro-N-(4-chlorobutyl)-
    • N-butyl-2-chloro-N-(4-chlorobutyl)quinazolin-4-amine
    • DTXSID40510032
    • 84347-17-1
    • Inchi: 1S/C16H21Cl2N3/c1-2-3-11-21(12-7-6-10-17)15-13-8-4-5-9-14(13)19-16(18)20-15/h4-5,8-9H,2-3,6-7,10-12H2,1H3
    • InChI Key: IMQSFMYGDBHSHX-UHFFFAOYSA-N
    • SMILES: ClCCCCN(C1C2C=CC=CC=2N=C(N=1)Cl)CCCC

Computed Properties

  • Exact Mass: 325.1112531g/mol
  • Monoisotopic Mass: 325.1112531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 29Ų
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